Cas no 1515078-41-7 (2-1-(3-chlorophenyl)cyclopropylpropan-2-amine)

• Product Name: 2-1-(3-chlorophenyl)cyclopropylpropan-2-amine
• CAS No: 1515078-41-7
• MF: C₁₂H₁₆ClN
• MW: 209.715142250061
• CID: 6192733
• PubChem ID: 83673813
• Update Time: 2025-06-15

2-1-(3-chlorophenyl)cyclopropylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(3-chlorophenyl)cyclopropylpropan-2-amine
• 2-[1-(3-chlorophenyl)cyclopropyl]propan-2-amine
• 1515078-41-7
• EN300-1997343

• Inchi： 1S/C12H16ClN/c1-11(2,14)12(6-7-12)9-4-3-5-10(13)8-9/h3-5,8H,6-7,14H2,1-2H3
• InChI Key： OSLBMKOQCORDBT-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1(C(C)(C)N)CC1

Computed Properties

• Exact Mass: 209.0971272g/mol
• Monoisotopic Mass: 209.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-1-(3-chlorophenyl)cyclopropylpropan-2-amine

Comprehensive Overview of 2-1-(3-chlorophenyl)cyclopropylpropan-2-amine (CAS No. 1515078-41-7): Properties, Applications, and Research Insights

The compound 2-1-(3-chlorophenyl)cyclopropylpropan-2-amine (CAS No. 1515078-41-7) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and chemical research. This cyclopropylamine derivative is characterized by a 3-chlorophenyl substituent, which contributes to its distinct physicochemical properties. Researchers and industry professionals are increasingly exploring its utility in drug discovery, particularly in the development of central nervous system (CNS) targeting agents and enzyme modulators.

One of the key reasons for the growing interest in 1515078-41-7 is its structural resemblance to other bioactive amine-containing compounds. The presence of the cyclopropyl ring enhances metabolic stability, a feature highly sought after in medicinal chemistry. Recent studies have highlighted its potential as a precursor for novel therapeutics, especially in areas such as neurodegenerative disease research and mood disorder treatments. These applications align with current trends in precision medicine and personalized healthcare, making it a relevant topic for both academic and industrial audiences.

From a synthetic chemistry perspective, 2-1-(3-chlorophenyl)cyclopropylpropan-2-amine offers intriguing challenges and opportunities. The chlorophenyl moiety introduces electronic effects that influence reactivity, while the propan-2-amine group provides a handle for further functionalization. This dual functionality makes it a versatile building block for high-value chemical intermediates. Researchers are particularly interested in optimizing its synthesis to improve yield and scalability, addressing common queries such as "efficient synthesis routes for 1515078-41-7" and "purification methods for cyclopropylamine derivatives".

The compound's physicochemical profile is another area of active investigation. Its logP value, solubility, and stability under various conditions are critical parameters for formulation scientists. These properties are frequently searched in databases, reflecting the practical needs of professionals working in pharmaceutical development. Additionally, the rise of computational chemistry tools has enabled virtual screening of 1515078-41-7 analogs, accelerating the identification of promising candidates for further study.

Beyond its pharmaceutical potential, 2-1-(3-chlorophenyl)cyclopropylpropan-2-amine has also found niche applications in material science. Its rigid cyclopropyl scaffold can impart desirable mechanical properties to polymers, a topic gaining traction in sustainable material design. This interdisciplinary appeal underscores the compound's versatility and aligns with broader industry trends toward multifunctional chemicals.

Quality control and analytical characterization of 1515078-41-7 remain critical focus areas. Advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography are routinely employed to ensure batch-to-batch consistency. These methodologies address common quality-related searches like "analytical standards for 3-chlorophenyl compounds" and "spectroscopic data interpretation for amine derivatives", providing valuable resources for analytical chemists.

Looking ahead, the scientific community continues to explore new horizons for 2-1-(3-chlorophenyl)cyclopropylpropan-2-amine. Emerging research directions include its potential in catalysis and as a ligand in coordination chemistry. These developments respond to the increasing demand for specialty chemicals in cutting-edge applications while maintaining compliance with global green chemistry principles. As innovation in this field progresses, 1515078-41-7 is poised to remain a compound of significant interest across multiple scientific disciplines.